![molecular formula C10H9NO3S B145778 1-Naphthylamine-2-sulfonic acid CAS No. 81-06-1](/img/structure/B145778.png)
1-Naphthylamine-2-sulfonic acid
Overview
Description
1-Naphthylamine-2-sulfonic acid is a chemical compound that is part of the naphthylamine sulfonic acids family. These compounds are known for their use in the dye-stuff industry and have been studied for various applications, including their biochemical behavior and potential health effects.
Synthesis Analysis
The synthesis of naphthylamine sulfonic acids and their derivatives has been explored in several studies. For instance, the synthesis of sulfonated derivatives of naphthylamines has been achieved through sulfonation reactions with sulfuric acid . Additionally, the preparation of 1-carbamatoalkyl-2-naphthols and 1-amidoalkyl-2-naphthols has been facilitated by using novel ionic liquids as catalysts under solvent-free conditions, which is a greener approach to synthesis . Similarly, β-cyclodextrin-butane sulfonic acid has been reported as an efficient and reusable catalyst for the synthesis of 1-amidoalkyl-2-naphthols .
Molecular Structure Analysis
The molecular structure of naphthylamine sulfonic acids is characterized by the presence of a sulfonic acid group attached to a naphthylamine moiety. The position of the sulfonic acid group can significantly influence the properties of the compound, as seen in the synthesis and photochemistry of 1,2-naphthoquinonediazide-(2)-sulfonic acid derivatives . The molecular structure is also crucial in determining the reactivity and interaction with other molecules, such as in the formation of metal chelates with sulfonated naphthol derivatives .
Chemical Reactions Analysis
Naphthylamine sulfonic acids undergo various chemical reactions, including sulfonylation, which has been demonstrated in the mild and efficient C4-H sulfonylation of 1-naphthylamine derivatives at room temperature using photoredox catalysis . The reactivity of these compounds is also evident in their ability to form complexes with metals, as shown by the sulfonated pyridylazo-naphthols .
Physical and Chemical Properties Analysis
The physical and chemical properties of naphthylamine sulfonic acids are influenced by their molecular structure. For example, the electrochemical properties of poly-1-naphthylamine synthesized in the presence of ferrocenesulfonic acid show enhanced electrochemical activity and catalytic ability in the reduction of H2O2 . The biochemistry of aromatic amines, including naphthylamine sulfonic acids, reveals their metabolic pathways and excretion as various conjugates in animals . Moreover, the lack of tumorigenic activity in certain sulfonic acid derivatives of 1-naphthylamine suggests differences in their biological effects compared to their 2-naphthylamine counterparts .
Relevant Case Studies
Case studies involving naphthylamine sulfonic acids have focused on their biochemical behavior and potential health effects. For instance, the metabolism of 2-naphthylamine in dogs and rats leads to the excretion of 2-formamido-1-naphthyl hydrogen sulphate and related metabolites . In another study, the pulmonary adenoma response in mice to various sulfonic acid derivatives of naphthylamines was investigated, indicating the need for further examination of these compounds for carcinogenic activity .
Scientific Research Applications
Tumorigenic Activity Assessment
1-Naphthylamine-2-sulfonic acid and its derivatives have been studied for their potential tumorigenic activity. Theiss, Shimkin, and Weisburger (1981) investigated various sulfonic acid derivatives of 1-naphthylamine and 2-naphthylamine, finding that while 1-naphthylamine and its sulfonic acid derivatives were not tumorigenic, some derivatives of 2-naphthylamine showed significant lung tumor responses in mice (Theiss, Shimkin, & Weisburger, 1981).
Spectroscopy and Chemical Analysis
Jirman (1993) conducted a study on the NMR spectra of sulfonated 1- and 2-naphthylamines, including this compound, highlighting their importance in the field of spectroscopy and chemical analysis (Jirman, 1993).
Water Treatment and Environmental Management
Olmez-Hanci, Kartal, and Arslan-Alaton (2012) researched the electrocoagulation of naphthalene sulfonates, including this compound, for water treatment. Their study focused on optimizing the process and assessing its potential for practical implementation (Olmez-Hanci, Kartal, & Arslan-Alaton, 2012).
Synthesis Methods
Ji-guang (2007) presented a new synthesis method for 1-naphthylamine-5-sulfonate Acid, demonstrating its application in chemical manufacturing (Ji-guang, 2007).
Spectrophotometric Applications
Steele and Yoe (1959) explored the use of 1-naphthylamine-4,6,8-trisulfonic acid in the spectrophotometric determination of osmium, indicating the relevance of naphthylamine sulfonic acids in analytical chemistry (Steele & Yoe, 1959).
Pharmaceutical Intermediates
Zhao Gui-sen (2005) synthesized compounds using 1-naphthaleneamide-5-sulfonic acid as a raw material, highlighting its role in the development of pharmaceutical intermediates (Zhao Gui-sen, 2005).
Electrochemical Properties
Li, Sun, and Wei (2005) investigated the electrochemical properties of poly-1-naphthylamine synthesized in the presence of ferrocenesulfonic acid, underscoring the material's significance in electrochemistry (Li, Sun, & Wei, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
1-Naphthylamine-2-sulfonic acid, also known as Tobias acid , is primarily used in the synthesis of azo dyes such as C.I. Acid Yellow 19 and C.I. Pigment Red 49 . Its primary targets are therefore the molecules involved in the synthesis of these dyes.
Mode of Action
The compound interacts with its targets through chemical reactions. It is prepared via the Bucherer reaction of 2-hydroxynaphthalene-1-sulfonic acid with ammonia and ammonium sulfite . The specific interactions with its targets in the dye synthesis process are complex and involve multiple steps.
Biochemical Pathways
The biochemical pathways affected by this compound are primarily those involved in the synthesis of azo dyes . The compound is a key intermediate in these pathways. A recent study has discovered a pathway for 1-Naphthylamine degradation in Pseudomonas sp. strain JS3066 . The enzyme NpaA1 catalyzes the initial reaction in this pathway .
Result of Action
The primary result of the action of this compound is the synthesis of azo dyes . These dyes are widely used in various industries, including textiles and printing. The compound’s action results in the formation of brightly colored dyes that are stable and resistant to fading.
properties
IUPAC Name |
1-aminonaphthalene-2-sulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c11-10-8-4-2-1-3-7(8)5-6-9(10)15(12,13)14/h1-6H,11H2,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONZWNZGVZFLMNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2N)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7058838 | |
Record name | 2-Naphthalenesulfonic acid, 1-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7058838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81-06-1 | |
Record name | 1-Naphthylamine-2-sulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81-06-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Naphthylamine-2-sulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000081061 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Naphthalenesulfonic acid, 1-amino- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Naphthalenesulfonic acid, 1-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7058838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-aminonaphthalene-2-sulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.201 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-NAPHTHYLAMINE-2-SULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N3P4M2L23X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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